Cas no 1270396-51-4 (tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate
• CAS No: 1270396-51-4
• MF: C₁₂H₁₈ClN₃O₂
• MW: 271.743221759796
• CID: 6360210
• PubChem ID: 165754065
• Update Time: 2025-06-11

tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate
• 1270396-51-4
• EN300-1879942
• tert-butyl N-[2-amino-2-(3-chloropyridin-4-yl)ethyl]carbamate

• Inchi： 1S/C12H18ClN3O2/c1-12(2,3)18-11(17)16-7-10(14)8-4-5-15-6-9(8)13/h4-6,10H,7,14H2,1-3H3,(H,16,17)
• InChI Key： SPQAORZJRRWUMU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 271.1087545g/mol
• Monoisotopic Mass: 271.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate

tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate (CAS No. 1270396-51-4): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate (CAS No. 1270396-51-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been extensively studied for its biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate.

Chemical Structure and Properties

tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate is a derivative of pyridine, a heterocyclic aromatic compound. The presence of the tert-butyl group and the amino functionality imparts unique chemical and physical properties to this compound. The tert-butyl group provides steric protection, enhancing the stability and solubility of the molecule. The amino group, on the other hand, is crucial for its biological activity, as it can form hydrogen bonds with target proteins or enzymes.

The molecular formula of tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate is C₁₃H₁₈ClN₃O₂, with a molecular weight of approximately 285.75 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-chloropyridine with an appropriate amine and tert-butyl isocyanate. The resulting product is purified using standard techniques such as column chromatography or recrystallization.

Synthesis Methods

The synthesis of tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate has been reported in several studies, each highlighting different approaches to optimize yield and purity. One common method involves the reaction of 3-chloro-pyridine with 2-aminoethylamine in the presence of tert-butyl isocyanate. This reaction typically proceeds under mild conditions, such as room temperature or slightly elevated temperatures, to ensure high yields and minimal side products.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and improve product purity. In this method, the reactants are combined in a microwave reactor and subjected to controlled microwave irradiation. This technique not only reduces reaction times but also enhances the selectivity of the desired product.

Biological Activities and Mechanisms

tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. One of the key biological activities of this compound is its ability to modulate neurotransmitter systems in the brain. Studies have shown that it can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological conditions.

In addition to its effects on neurotransmitter systems, tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate has also been investigated for its anti-inflammatory properties. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are involved in chronic inflammatory diseases.

Potential Therapeutic Applications

The unique combination of biological activities exhibited by tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate makes it a promising candidate for various therapeutic applications. In preclinical studies, this compound has shown efficacy in models of depression and anxiety disorders. Its ability to modulate serotonin and dopamine receptors suggests that it could be effective in treating mood disorders.

Furthermore, preliminary studies have indicated that tert-butyl N-2-amino-2-(3-chloropyridin-4-yl)ethylcarbamate may have potential as an anti-cancer agent. It has been shown to induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings have led to increased interest in exploring its use as a novel therapeutic agent in oncology.

Clinical Trials and Future Directions

The promising preclinical results for tert-butyl N-2-amino-2-(3-chloropyridin-4-y l)ethylcarbamate have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects associated with long-term use.

In addition to ongoing clinical trials, researchers are also exploring novel delivery methods to enhance the bioavailability and therapeutic efficacy of tert-butyl N - 2 - amino - 2 - ( 3 - chloropyridin - 4 - yl ) ethylcarbamate strong>. Nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, are being investigated for their ability to improve drug targeting and reduce systemic toxicity. p > < p >In conclusion , tert - but yl N - 2 - amino - 2 - ( 3 - chloropyridin - 4 - yl ) eth ylcarbamat e ( CAS No . 1 270396 - 51 - 4 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with its ability to modulate neurotransmitter systems , inhibit inflammation , and induce apoptosis , makes it an attractive candidate for further development . As research continues , it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge , contributing to advancements in medicinal chemistry . p > article > response >